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Cat. No.: B1681585 Get Quote

An In-depth Technical Guide to the Chemical Structure of Triuret

Introduction
Triuret, a compound of significant interest in both industrial and biological chemistry, is an

organic molecule with the chemical formula C₃H₆N₄O₃.[1][2][3][4] Systematically known by its

IUPAC name 2,4-Diimidotricarbonic diamide, it is also commonly referred to as carbonyldiurea,

dicarbamylurea, or 1,3-dicarbamoylurea.[1][2][3][5][6] Structurally, it is a linear condensation

product composed of three urea moieties linked by carbonyl groups.[2][7]

Triuret is recognized as a byproduct in the industrial synthesis of melamine from urea and can

be found as an impurity in urea-based fertilizers.[1][2] In the biological realm, it is a byproduct

of purine degradation in some organisms and has been identified in human urine, where its

concentration may serve as a diagnostic marker for hypokalemia.[2][7][8] This guide provides a

detailed overview of its chemical structure, properties, synthesis, and reactivity for researchers,

scientists, and professionals in drug development.

Chemical Structure and Properties
Triuret is a planar, colorless, crystalline, and hygroscopic solid.[1] The molecule's structure is

characterized by its ability to form extensive hydrogen bonds, with the central carbonyl group

being hydrogen-bonded to both terminal amino groups.[1][7] This structural arrangement allows

it to act as a flexible, bidentate ligand for metal ions.[2][7]
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The following table summarizes the key chemical identifiers for Triuret.

Identifier Value Citation

Preferred IUPAC Name 2,4-Diimidotricarbonic diamide [1]

Other Names
Carbonyldiurea, 1,3-

Dicarbamylurea
[1][2][3]

CAS Number 556-99-0 [1][3][4]

Chemical Formula C₃H₆N₄O₃ [1][2][3][4]

Molar Mass 146.11 g·mol⁻¹ [1][2][3]

Canonical SMILES C(=O)(N)NC(=O)NC(=O)N [1][2]

InChI

InChI=1S/C3H6N4O3/c4-

1(8)6-3(10)7-

2(5)9/h(H6,4,5,6,7,8,9,10)

[1][2][3]

InChIKey
WNVQBUHCOYRLPA-

UHFFFAOYSA-N
[1][2][3]

Physical and Chemical Properties
Key physical and chemical properties of Triuret are presented below.
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Property Value Citation

Appearance
Colorless, crystalline,

hygroscopic solid
[1]

Melting Point
227-233 °C (with

decomposition)
[5][9]

Solubility

Slightly soluble in cold water;

more soluble in hot water;

soluble in DMSO

[1][2][9]

pKa 9.24 ± 0.46 (Predicted) [9]

Density 1.547 ± 0.06 g/cm³ (Predicted) [9]

Crystallographic Data
The crystal structure of Triuret has been determined, providing precise data on its solid-state

conformation.

Parameter Value Citation

Crystal System Monoclinic [3]

Space Group C 1 2/c 1 [3]

Unit Cell a 7.209 Å [3]

Unit Cell b 7.143 Å [3]

Unit Cell c 24.836 Å [3]

Unit Cell Angle β 119.83° [3]

Experimental Protocols: Synthesis of Triuret
Triuret can be synthesized through several methods. The most common and industrially

relevant protocols are detailed below.

Synthesis via Pyrolysis of Urea
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This method involves the thermal decomposition of urea. The reaction proceeds through the

formation of biuret as an intermediate.[1][2]

Methodology:

A thin layer of urea is heated in a continuous-type reactor.[1][10]

The temperature is maintained between 120°C and 160°C.[2][10] At these temperatures,

two molecules of urea condense to form one molecule of biuret and one molecule of

ammonia.

2 CO(NH₂)₂ → NH₂CONHCONH₂ (Biuret) + NH₃[2]

The biuret formed then reacts with isocyanic acid (HNCO), another product of urea

decomposition, to yield triuret.[2]

Biuret + HNCO → NH₂CONHCONHCONH₂ (Triuret)[2]

Careful control of temperature and urea concentration is crucial to minimize the formation

of the byproduct, cyanuric acid.[11] The resulting product mixture can be purified by

crystallization.[10]

Synthesis from Urea and Dimethyl Carbonate (DMC)
A cleaner, high-yield synthesis can be achieved by reacting urea with dimethyl carbonate in the

presence of a catalyst.[1][8]

Methodology:

Urea and dimethyl carbonate (DMC) are combined, typically in a molar ratio of

n(urea):n(DMC) = 1.2:1.[8]

A catalytic amount (e.g., 0.8% by weight) of potassium methoxide is added to the mixture.

[1][7][8]

The reaction is allowed to proceed for approximately 6 hours under mild conditions.[8]
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This method has been reported to achieve a yield of triuret up to 98.1%.[7][8] The

reaction is:

2 (H₂N)₂CO + CO(OCH₃)₂ → [H₂NC(O)NH]₂CO + 2 CH₃OH[1]

Synthesis from Urea and Phosgene
Triuret can also be prepared by the reaction of urea with phosgene.[1][5][9]

Methodology:

Two moles of urea are treated with one mole of phosgene (COCl₂).[1][9][10]

The reaction is typically carried out in a solvent such as toluene at a temperature of 70-

80°C.[9][10]

The reaction produces triuret and hydrogen chloride gas.[1]

2 (H₂N)₂CO + COCl₂ → [H₂NC(O)NH]₂CO + 2 HCl[1]

Visualization of Triuret Synthesis
The following diagram illustrates the thermal decomposition pathway for the synthesis of

Triuret from Urea.
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Caption: Synthesis of Triuret via thermal decomposition of Urea.
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Chemical Reactivity and Biological Significance
Triuret participates in several key chemical reactions. Under acidic or basic conditions, it can

be hydrolyzed to simpler compounds like urea and ammonia.[7] Enzymatic hydrolysis is also

possible via triuret hydrolase (TrtA), which converts it to biuret and ammonia.[2][7] Upon

strong heating, it decomposes to form cyanuric acid and ammelide.[7]

Biologically, Triuret is a metabolite formed during purine degradation, particularly through the

oxidation of uric acid by reactive nitrogen species like peroxynitrite.[2][8] Its presence and

concentration in bodily fluids are of interest in metabolic studies and clinical diagnostics.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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